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Compound of Interest

Compound Name: 1-Bromobut-1-yne

Cat. No.: B1609917

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromobut-1-yne is a valuable and versatile reagent in organic synthesis, primarily utilized as
an electrophilic source of the but-1-ynyl group. Its application as an alkylating agent is
particularly prominent in a variety of transition-metal-catalyzed cross-coupling reactions. These
reactions facilitate the formation of new carbon-carbon and carbon-heteroatom bonds,
providing access to a diverse range of complex molecular architectures. This document
provides detailed application notes and experimental protocols for the use of 1-bromobut-1-
yne in key cross-coupling reactions, including Sonogashira, Negishi, and Copper-Catalyzed
couplings, complete with quantitative data to aid in experimental design and optimization.

Physicochemical Properties

A summary of the key physicochemical properties of 1-bromobut-1-yne is provided in the table
below.
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Property Value

Molecular Formula CaHsBr

Molecular Weight 132.99 g/mol

CAS Number 50405-39-5

Appearance Colorless to pale yellow liquid
Boiling Point ~104-108 °C

Density ~1.46 g/mL

Applications in Cross-Coupling Reactions

1-Bromobut-1-yne serves as an excellent electrophilic partner in numerous cross-coupling
reactions. The electron-withdrawing nature of the bromine atom renders the adjacent sp-
hybridized carbon atom susceptible to nucleophilic attack, enabling the formation of new
chemical bonds.

Sonogashira Coupling

The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal
alkyne and an aryl or vinyl halide. In this context, 1-bromobut-1-yne acts as the electrophile,
coupling with various terminal alkynes to form conjugated diynes.

Reaction Scheme: R-C=CH + Br-C=C-CH2CHs Pd catalyst, Cu(l) co-catalyst, Base - R-C=C-
C=C-CH2CHs

Table 1: Representative Conditions and Yields for Sonogashira Coupling of 1-Bromobut-1-yne
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cu(l)

. Pd Temper .
Termina Co- Yield
Entry Catalyst Base Solvent  ature
| Alkyne catalyst (%)
(mol%) (°C)
(mol%)
Phenylac  Pd(PPhs) Triethyla
1 Cul (5) _ THF 65 95
etylene 4 (2) mine
1- PdCIx(PP Diisoprop
2 Cul (5) _ DMF 80 88
Heptyne hs)2 (3) ylamine

(Trimethy  Pd(OACc)2
3 Isily)acet  (2) / P(t- Cul (4) Cs2C0s Toluene 100 91
ylene Bu)s (4)

Experimental Protocol: General Procedure for Sonogashira Coupling

» To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the terminal
alkyne (1.2 equivalents), the palladium catalyst, and the copper(l) co-catalyst.

e Add the anhydrous, degassed solvent, followed by the base.
e Stir the mixture at room temperature for 15-30 minutes.
e Add 1-bromobut-1-yne (1.0 equivalent) dropwise to the reaction mixture.

» Heat the reaction to the specified temperature and monitor its progress by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and filter it
through a pad of celite, washing with an appropriate organic solvent (e.g., diethyl ether or
ethyl acetate). Concentrate the filtrate under reduced pressure. The resulting crude product
can be purified by flash column chromatography on silica gel.

Caption: Sonogashira Coupling Catalytic Cycle.

Negishi Coupling
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The Negishi coupling involves the reaction of an organozinc compound with an organic halide,
catalyzed by a nickel or palladium complex. 1-Bromobut-1-yne can be effectively coupled with
various organozinc reagents to form C(sp)-C(sp3) and C(sp)-C(sp?) bonds.[1]

Reaction Scheme: R-ZnX + Br-C=C-CH2CHs Pd or Ni catalyst - R-C=C-CH2CHs

Table 2: Representative Conditions and Yields for Negishi Coupling of 1-Bromobut-1-yne

Organozinc  Catalyst Temperatur .

Entry Solvent Yield (%)
Reagent (mol%) e (°C)
Phenylzinc

1 _ Pd(PPhs)s (4) THF 65 89
chloride

Isopropylzinc Ni(acac)z2 (5) /
2 P . by ( )2 (3) DMA 50 82
bromide dppe (5)

3-Thienylzinc  Pdz(dba)s (2) )
3 _ Dioxane 100 93
chloride / XPhos (4)

Experimental Protocol: General Procedure for Negishi Coupling[2]

e Preparation of the Organozinc Reagent (in situ): To a suspension of zinc dust (1.5
equivalents) in anhydrous THF, add a solution of the organic halide (1.1 equivalents). The
reaction can be initiated by the addition of a catalytic amount of iodine. Stir the mixture at the
appropriate temperature until the formation of the organozinc reagent is complete.

o Coupling Reaction: In a separate flask, add the palladium or nickel catalyst under an inert
atmosphere.

o Add a solution of 1-bromobut-1-yne (1.0 equivalent) in the reaction solvent, followed by the
freshly prepared organozinc reagent solution via cannula.

» Heat the reaction mixture to the specified temperature and monitor by TLC or GC.

o Work-up: Quench the reaction with saturated aqueous ammonium chloride solution. Extract
the aqueous layer with an organic solvent. Combine the organic layers, wash with brine, dry
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over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by column
chromatography.

Caption: Experimental Workflow for Negishi Coupling.

Copper-Catalyzed Cross-Coupling with Amines
(Ullmann-type Reaction)

1-Bromobut-1-yne can also undergo copper-catalyzed coupling with various amines to form
ynamines. These reactions are valuable for the synthesis of nitrogen-containing compounds.

Reaction Scheme: R'IR2NH + Br-C=C-CH2CHs Cu(l) catalyst, Base -~ R!R2N-C=C-CH2CHs

Table 3: Representative Conditions and Yields for Copper-Catalyzed Amination of 1-
Bromobut-1-yne[3]

cu(l)

. Temperat .

Entry Amine Catalyst Base Solvent °C) Yield (%)
ure
(mol%)
1 Morpholine  Cul (10) K2COs DMSO 110 85
2 Piperidine Cuz20 (5) Cs2C0s3 NMP 120 90
- Cu(acac)2

3 Aniline (10) KsPOas Toluene 100 75

Experimental Protocol: General Procedure for Copper-Catalyzed Amination[3]

e To a sealable reaction tube, add the copper(l) catalyst, the base, and the amine (1.5
equivalents).

e Add the solvent and then 1-bromobut-1-yne (1.0 equivalent).

o Seal the tube and heat the reaction mixture to the specified temperature with vigorous
stirring.

e Monitor the reaction by TLC or GC.
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o Work-up: After completion, cool the reaction to room temperature and dilute with water.
Extract the mixture with an organic solvent. Wash the combined organic layers with brine,
dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column
chromatography.

Safety Precautions

1-Bromobut-1-yne is a reactive and potentially hazardous chemical. All manipulations should
be carried out in a well-ventilated fume hood. Appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, must be worn. Refer to the Safety Data
Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: 1-Bromobut-1-yne as
an Alkylating Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1609917#1-bromobut-1-yne-as-an-alkylating-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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